Cas no 139404-48-1 (Tiotropium bromide monohydrate)

• Product Name: Tiotropium bromide monohydrate
• CAS No: 139404-48-1
• MF: C₁₉H₂₄BrNO₅S₂
• MW: 490.431562423706
• MDL: MFCD28656530
• CID: 64596
• PubChem ID: 11431811
• Update Time: 2025-07-02

Tiotropium bromide monohydrate Chemical and Physical Properties

Names and Identifiers

• (1α,2β,4β,5α,7β)-7-[(Hy-droxydi-2-thienylacetyl)axy]-9,9-dimethyl-3-oxa-9-azoniatri-cyclo[3.3.1.02.4]nonane
• (1a,2b,4b,5a,7b)-7-[(Hydroxydi-2-thienylacetyl)oxy]-9,9-dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonane bromide
• (1a,2,4,5a,7)-7-[(2-Hydroxy-2,2-di-2-thienylacetyl)oxy]-9,9-dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonane Bromide
• (1α,2β,4β,5α,7β-7-[(Hydroxydi-2-thienylacetyl)oxy]-9,9-dimethyl-3-oxa-9-azoniatricyclo[3．3．1．0^<2,4>^]nonane bromide
• Ba-679
• Ba-679 BR
• 3-Oxa-9-azoniatricyclo[3.3.1.02,4]nonane, 7-[(hydroxydi-2-thienylacetyl)oxy]-9,9-dimethyl-, bromide, hydrate, (1α,2β,4β,5α,7β)-
• (1a,2b,4b,5a,7b)-7-[(hydroxydi-2-thienylacety l)oxy]-9,9-dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonane bromide hydrate
• Tiotropium bromide monohydrate
• CCG-269614
• TIOTROPIUM BROMIDE [MART.]
• Tiotropium (bromide hydrate)
• Tiotropium bromide monohydrate, European Pharmacopoeia (EP) Reference Standard
• CHEMBL3545181
• 6beta,7beta-Epoxy-3beta-hydroxy-8-methyl-1alphaH,5alphaH-tropanium bromide, di-2-thienylglycolate
• (1R,2R,4S,5S,7R)-7-{[2-hydroxy-2,2-bis(thiophen-2-yl)acetyl]oxy}-9,9-dimethyl-3-oxa-9-azatricyclo[3.3.1.0,nonan-9-ium hydrate bromide
• Tiotropium bromide anhydrous
• AB01568260_01
• TIOTROPIUM BROMIDE MONOHYDRATE [ORANGE BOOK]
• 3-Oxa-9-azoniatricyclo(3.3.1.02,4)nonane, 7-((hydroxydi-2-thienylacetyl)oxy)-9,9-dimethyl-, bromide, monohydrate, (1alpha,2beta,4beta,5alpha,7beta)-
• BCP02924
• 139404-48-1
• (1R,2R,4S,5S,7s)-7-(2-hydroxy-2,2-di(thiophen-2-yl)acetoxy)-9,9-dimethyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-9-ium bromide hydrate
• L64SXO195N
• BA-679BR
• Tiotropium Bromide Monohydrate, Pharmaceutical Secondary Standard; Certified Reference Material
• Tiotropium bromide hydrate
• TIOTROPIUM BROMIDE HYDRATE [JAN]
• MQLXPRBEAHBZTK-SEINRUQRSA-M
• 411207-31-3
• DTXSID30904820
• AKOS015900631
• 3-Oxa-9-azoniatricyclo[3.3.1.02,4]nonane, 7-[(hydroxydi-2-thienylacetyl)oxy]-9,9-dimethyl-, bromide, hydrate, (1alpha,2beta,4beta,5alpha,7beta)- (9CI)
• AC-37192
• A886014
• Tiotropium for system suitability 1, European Pharmacopoeia (EP) Reference Standard
• 3-Oxa-9-azoniatricyclo(3.3.1.02,4)nonane, 7-((hydroxydi-2-thienylacetyl)oxy)-9,9-dimethyl-, bromide, hydrate, (1alpha,2beta,4beta,5alpha,7beta)-
• TIOTROPIUM BROMIDE MONOHYDRATE [MI]
• Q27114833
• TIOTROPIUM BROMIDE MONOHYDRATE [WHO-DD]
• Tiotropium Bromide hydrate (BA679BR)
• [(1R,2R,4S,5S)-9,9-dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] 2-hydroxy-2,2-dithiophen-2-ylacetate;bromide;hydrate
• HMS3884F08
• (1alpha,2beta,4beta,5alpha,7beta)-7-[(hydroxydi-2-thienylacetyl)oxy]-9,9-dimethyl-3-oxa-9-azoniatricyclo[3.3.1.0(2,4)]nonane bromide--water (1/1)
• 1.ALPHA., 2.BETA., 4.BETA, 5.ALPHA, 7.BETA-7-((HYDROXYDI-2-THIENYLACETYL)OXY)-9,9-DIMETHYL-3-OXA-9-AZONIATRICYCLO(3.3.1.0 SUP(2,4))NONANE BROMIDE MONOHYDRATE
• SCHEMBL155760
• Spiriva
• CHEBI:32230
• s2547
• (1R,2R,4S,7R)-7-[2-Hydroxy(di-2-thienyl)acetoxy]-9,9-dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonane bromide Monohydrate
• HY-B0460
• SCHEMBL1405692
• TIOTROPIUM BROMIDE MONOHYDRATE [EP MONOGRAPH]
• 6.BETA.,7.BETA.-EPOXY-3.BETA.-HYDROXY-8-METHYL-1.ALPHA.H,5.ALPHA.H-TROPANIUM BROMIDE, DI-2-THIENYLGLYCOLATE MONOHYDRATE
• BA-679-BR
• Tiotropium bromide monohydrate, >=98% (HPLC)
• SW219041-1
• UNII-L64SXO195N
• Tiotropium Bromide Monohydrate; 3-Oxa-9-azatricyclo[3.3.1.02,4]nonane, 3-oxa-9-azoniatricyclo[3.3.1.02,4]nonane deriv.; Tiotropium bromide hydrate; (1alpha,2beta,4beta,5alpha,7beta)-7-[(Hydroxydi-2-thienylacetyl)oxy]-9,9-dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonane bromide hydrate
• BA 679 BR
• Tiotropium bromide xhydrate
• BA-679 BR hydrate
• TS-09329
• MQLXPRBEAHBZTK-KFEMZTBUSA-M

• MDL： MFCD28656530
• Inchi： 1S/C19H22NO4S2.BrH.H2O/c1-20(2)12-9-11(10-13(20)17-16(12)24-17)23-18(21)19(22,14-5-3-7-25-14)15-6-4-8-26-15;;/h3-8,11-13,16-17,22H,9-10H2,1-2H3;1H;1H2/q+1;;/p-1/t11?,12-,13+,16-,17+;;
• InChI Key： MQLXPRBEAHBZTK-KFEMZTBUSA-M
• SMILES： [Br-].S1C=CC=C1C(C1=CC=CS1)(C(=O)OC1C[C@@H]2[C@@H]3[C@H]([C@H](C1)[N+]2(C)C)O3)O.O

Computed Properties

• Exact Mass: 489.02800
• Monoisotopic Mass: 489.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2

Experimental Properties

• Melting Point: 218-220ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 124.77000
• LogP: -0.75580
• Sensitiveness: Sensitive to light and humidity

Tiotropium bromide monohydrate Security Information

• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H335-H373
• Warning Statement： P261-P280-P305+P351+P338
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines